BE“GHE Foundational & Exploratory

Check Availability & Pricing

Estradiol acetate CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Estradiol acetate

Cat. No.: B1242296

An In-depth Technical Guide to Estradiol Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Estradiol Acetate, a synthetic
ester of the natural estrogen, estradiol. The document details its chemical properties,
pharmacokinetics, and pharmacodynamics, with a focus on data relevant to research and
development. Experimental protocols and signaling pathways are presented to facilitate its
application in a laboratory setting.

Core Chemical and Physical Properties

Estradiol acetate, a white to off-white crystalline powder, is a derivative of estradiol designed
to enhance its lipophilicity and stability.[1] This modification allows for varied routes of
administration and prolonged action compared to its parent compound.[1]
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Property Value References
CAS Number 4245-41-4 [1][21[3][4]
Molecular Formula C20H2603 [11[2][3]
Molecular Weight 314.42 g/mol [31[5][6]

Estradiol 3-acetate, 17[3-
Estradiol 3-acetate, Estra-

Synonyms _ _ [1][3]
1,3,5(10)-triene-3,173-diol 3-

acetate

Soluble in organic solvents like
Solubility ethanol and chloroform; limited  [1]

solubility in water.

LogP (Octanol/Water) 4.2 [7]

Pharmacodynamics: Mechanism of Action

Estradiol acetate functions as a prodrug of estradiol.[7] Upon administration, it is metabolized
to estradiol, which then exerts its physiological effects. Estradiol is the most potent endogenous
estrogen and acts primarily by binding to and activating two estrogen receptor (ER) subtypes:
ERa and ERP.[4] These receptors are located in various tissues, including the uterus, breasts,
ovaries, bone, and brain.[4]

The binding of estradiol to its receptors initiates a cascade of molecular events. The activated

receptor-ligand complex translocates to the nucleus, where it binds to specific DNA sequences
known as estrogen response elements (ERES). This interaction modulates the transcription of

target genes, leading to the diverse physiological and pharmacological effects of estrogens.
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Fig. 1: Estradiol Acetate Mechanism of Action.

Experimental Protocols

The following outlines a general workflow for studying the effects of Estradiol Acetate on gene
expression in a cell culture model.

3.1. Cell Culture and Treatment

o Cell Line: Select a relevant cell line expressing estrogen receptors (e.g., MCF-7 breast
cancer cells).

e Culture Conditions: Maintain cells in phenol red-free medium supplemented with charcoal-
stripped fetal bovine serum for at least 48 hours prior to the experiment to reduce
background estrogenic activity.

o Treatment: Prepare a stock solution of Estradiol Acetate in a suitable solvent (e.g., ethanol).
Treat cells with varying concentrations of Estradiol Acetate or a vehicle control for a
specified duration (e.g., 24 hours).

3.2. RNA Isolation and Quantitative PCR (qPCR)

o RNA Extraction: Isolate total RNA from treated and control cells using a commercial RNA
extraction kit according to the manufacturer's instructions.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1242296?utm_src=pdf-body-img
https://www.benchchem.com/product/b1242296?utm_src=pdf-body
https://www.benchchem.com/product/b1242296?utm_src=pdf-body
https://www.benchchem.com/product/b1242296?utm_src=pdf-body
https://www.benchchem.com/product/b1242296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

¢ cDNA Synthesis: Reverse transcribe the isolated RNA into complementary DNA (cDNA)

using a reverse transcription Kit.

¢ (PCR: Perform quantitative PCR using SYBR Green or TagMan probes for target genes
known to be regulated by estrogen (e.g., pS2/TFF1) and a housekeeping gene for

normalization (e.g., GAPDH).
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Fig. 2: Gene Expression Analysis Workflow.
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Applications in Research and Drug Development

Estradiol acetate serves as a valuable tool in various research and development contexts:

» Hormone Replacement Therapy (HRT) Research: As a stable and long-acting form of
estradiol, it is used in preclinical models to study the effects of estrogen replacement on
various physiological and pathological conditions, such as osteoporosis and menopausal
symptoms.

e Endocrinology Studies: It is employed to investigate the complex roles of estrogen in the
regulation of the menstrual cycle, reproductive function, and other endocrine pathways.

e Oncology Research: Given the role of estrogen in hormone-sensitive cancers, estradiol
acetate is used in cancer cell line and animal models to study the mechanisms of tumor
growth and to evaluate the efficacy of anti-estrogenic therapies.

» Drug Delivery Systems: Its chemical properties make it a candidate for incorporation into
novel drug delivery systems, such as transdermal patches and long-acting injectables, for
sustained hormone release.[1]

This technical guide provides a foundational understanding of Estradiol Acetate for scientific
professionals. Further in-depth investigation into specific experimental applications and safety
profiles is recommended for any new research or development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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